Cas no 2680818-59-9 (2-(4-Acetyl-1,4-oxazepan-6-yl)acetic acid)

• Product Name: 2-(4-Acetyl-1,4-oxazepan-6-yl)acetic acid
• CAS No: 2680818-59-9
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5650288
• PubChem ID: 165909684
• Update Time: 2025-05-21

2-(4-Acetyl-1,4-oxazepan-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272398
• 2-(4-acetyl-1,4-oxazepan-6-yl)acetic acid
• 2680818-59-9
• 2-(4-Acetyl-1,4-oxazepan-6-yl)acetic acid

• Inchi： 1S/C9H15NO4/c1-7(11)10-2-3-14-6-8(5-10)4-9(12)13/h8H,2-6H2,1H3,(H,12,13)
• InChI Key： GDZOIUDEDWOIRM-UHFFFAOYSA-N
• SMILES： O1CCN(C(C)=O)CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(4-Acetyl-1,4-oxazepan-6-yl)acetic acid

2-(4-Acetyl-1,4-Oxazepan-6-yl)Acetic Acid: A Comprehensive Overview

The compound with CAS No. 2680818-59-9, known as 2-(4-Acetyl-1,4-Oxazepan-6-yl)Acetic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazepane derivatives, which are known for their unique structural features and potential biological activities. The oxazepane ring system, a seven-membered ring containing one oxygen atom and one nitrogen atom, forms the core of this molecule, while the acetic acid moiety adds functional diversity to its structure.

Recent studies have highlighted the importance of oxazepane derivatives in drug discovery, particularly in the development of compounds with anti-inflammatory and analgesic properties. The acetylation at the 4-position of the oxazepane ring in 2-(4-Acetyl-1,4-Oxazepan-6-yl)Acetic Acid introduces a lipophilic group, which may enhance its bioavailability and pharmacokinetic properties. This feature makes it a promising candidate for further exploration in therapeutic applications.

The synthesis of 2-(4-Acetyl-1,4-Oxazepan-6-yl)Acetic Acid involves a multi-step process that includes the formation of the oxazepane ring followed by acetylation and subsequent functionalization. Researchers have employed various methodologies to optimize the synthesis pathway, ensuring high yields and purity. These advancements have not only improved the scalability of production but also opened avenues for exploring analogs with modified substituents to study structure-activity relationships.

From a biological standpoint, 2-(4-Acetyl-1,4-Oxazepan-6-yl)Acetic Acid has demonstrated potential as a modulator of ion channels, particularly voltage-gated sodium channels. This activity suggests its role in pain management and neurological disorders. Preclinical studies have shown that this compound exhibits selective inhibition of sodium channel subtypes, which is crucial for minimizing off-target effects and enhancing therapeutic efficacy.

In addition to its pharmacological significance, 2-(4-Acetyl-1,4-Oxazepan-6-yl)Acetic Acid has also been investigated for its role in enzyme inhibition. Recent findings indicate that it may act as an inhibitor of certain proteases and kinases, which are key targets in cancer therapy and inflammatory diseases. These discoveries underscore the versatility of this compound across diverse biological systems.

Looking ahead, the development of oxazepane-based compounds like 2-(4-Acetyl-1,4-Oxazepan-6-yl)Acetic Acid is expected to continue driving innovation in medicinal chemistry. With ongoing research focusing on improving its stability, solubility, and bioavailability, this molecule holds immense potential for translating into clinical applications. Its unique combination of structural features and biological activities positions it as a valuable asset in the quest for novel therapeutic agents.